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A Guide to Inter-laboratory Comparison of ASTM D5261 Test Results for Geotextiles

This guide provides a framework for conducting and evaluating an inter-laboratory comparison

(ILC) of ASTM D5261, the standard test method for measuring the mass per unit area of

geotextiles. While publicly available round-robin data for this specific standard is limited, this

document outlines the experimental protocol, presents a hypothetical data set for comparison,

and illustrates the workflow for such a study. This guide is intended for researchers, scientists,

and quality control professionals in the geosynthetics industry.

Introduction to Inter-laboratory Comparison
An inter-laboratory comparison, or round-robin study, is a critical process for assessing the

precision and bias of a test method.[1][2] By having multiple laboratories test identical samples,

an ILC can identify variations in equipment, procedures, and operator techniques, ultimately

leading to improved test method reliability.[1] For ASTM D5261, where the standard itself notes

that between-laboratory precision is incomplete, such comparisons are highly advisable,

particularly in cases of dispute over material specifications.[3][4][5][6]

Experimental Protocol: ASTM D5261 - Mass Per Unit
Area
The following is a summarized protocol for conducting the ASTM D5261 test method.

Adherence to this protocol is crucial for ensuring consistency across participating laboratories
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in an ILC.

2.1. Apparatus

A calibrated balance with an accuracy of 0.01 g.[3]

2.2. Sampling

Lot Sample: A lot sample is taken in accordance with ASTM D4354.[3]

Laboratory Sample: A full-width swatch of sufficient length is taken from the lot sample. This

sample should be free of defects.[3]

Test Specimens: A minimum of five test specimens are to be cut from the laboratory sample.

[3] The specimens should be representative of the entire roll width and cut from areas at

least one-tenth of the width of the geotextile from any selvage.[3] Each specimen must have

a minimum area of 10,000 mm² and be cut with an accuracy of ±0.5% of its area.[3]

2.3. Conditioning

Bring the test specimens to moisture equilibrium in the standard atmosphere for testing

geotextiles, which is defined as a relative humidity of 65 ± 5% and a temperature of 21 ± 2°C

(70 ± 4°F).[4][7]

Equilibrium is reached when the mass of the specimen in successive weighings at intervals

of at least 2 hours does not change by more than ±0.1%.[3]

2.4. Procedure

After conditioning, weigh each specimen individually to the nearest 0.01 g.[3]

Calculate the mass per unit area for each specimen using the following formula:

m = (Ms / A) * 1,000,000

Where:

m = mass per unit area (g/m²)
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Ms = mass of the specimen (g)

A = area of the specimen (mm²)[3]

Calculate the average and standard deviation of the mass per unit area for all specimens.[3]

Data Presentation: Hypothetical Inter-laboratory
Comparison
The following table presents a hypothetical data set from an ILC for ASTM D5261 involving five

laboratories. This illustrates how quantitative data from such a study can be structured for easy

comparison.

Laboratory ID
Geotextile
Type

Number of
Specimens

Mean Mass per
Unit Area
(g/m²)

Standard
Deviation
(g/m²)

Lab A Woven 5 205.2 1.8

Lab B Woven 5 203.9 2.1

Lab C Woven 5 206.1 1.5

Lab D Woven 5 204.5 2.5

Lab E Woven 5 205.8 1.9

Overall Woven 25 205.1 2.0

Lab A Non-Woven 5 351.5 3.2

Lab B Non-Woven 5 348.9 3.8

Lab C Non-Woven 5 353.2 2.9

Lab D Non-Woven 5 350.1 4.1

Lab E Non-Woven 5 352.6 3.5

Overall Non-Woven 25 351.3 3.5
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Mandatory Visualization: Workflow and Logical
Relationships
The following diagrams illustrate the workflow of an inter-laboratory comparison study and the

logical relationship for resolving discrepancies as suggested by the ASTM D5261 standard.
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Phase 1: Planning and Preparation

Phase 2: Testing

Phase 3: Data Analysis and Reporting

Design Inter-laboratory Study

Select Homogeneous Geotextile Samples

Distribute Standardized Test Protocol

Distribute Samples to Participating Labs

Lab A Conducts ASTM D5261 Lab B Conducts ASTM D5261 Lab C Conducts ASTM D5261 Lab D Conducts ASTM D5261 Lab E Conducts ASTM D5261

Collect Results from All Labs

Perform Statistical Analysis (e.g., ANOVA)

Generate Comparison Report
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Dispute in Reported Test Results

Conduct Comparative Tests Between Labs

Use Homogeneous Test Specimens

Randomly Assign Specimens to Each Lab

Compare Average Results (e.g., Student's t-test)

Statistical Bias Found?

Find and Correct Cause of Bias

Yes

Agree to Interpret Future Results in Light of Bias

Yes

No Significant Bias

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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